Cas no 121562-14-9 (Ethyl 1,6-dihydro-6-oxo-2,4-bis(trifluoromethyl)-5-pyrimidinecarboxylate)

• Product Name: Ethyl 1,6-dihydro-6-oxo-2,4-bis(trifluoromethyl)-5-pyrimidinecarboxylate
• CAS No: 121562-14-9
• MF: C₉H₆F₆N₂O₃
• MW: 304.145963191986
• CID: 5722517
• PubChem ID: 135603659
• Update Time: 2023-10-26

Ethyl 1,6-dihydro-6-oxo-2,4-bis(trifluoromethyl)-5-pyrimidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• DTXSID701150083
• 121562-14-9
• Ethyl 1,6-dihydro-6-oxo-2,4-bis(trifluoromethyl)-5-pyrimidinecarboxylate

• Inchi： 1S/C9H6F6N2O3/c1-2-20-6(19)3-4(8(10,11)12)16-7(9(13,14)15)17-5(3)18/h2H2,1H3,(H,16,17,18)
• InChI Key： VZIVWMJNTAQEHY-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)OCC)C(NC(C(F)(F)F)=N1)=O)(F)F

Computed Properties

• Exact Mass: 304.02826103g/mol
• Monoisotopic Mass: 304.02826103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.8Ų